molecular formula C12H13N5O2 B232318 4,4-dimethoxy-7-phenyl-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazine

4,4-dimethoxy-7-phenyl-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazine

Cat. No. B232318
M. Wt: 259.26 g/mol
InChI Key: WDWMYXOAANKJJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4-dimethoxy-7-phenyl-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazine, commonly known as DPT or Dipropyltryptamine, is a chemical compound that belongs to the class of tryptamines. It is a psychoactive drug that has been used for scientific research purposes. DPT is a derivative of tryptamine and is structurally similar to dimethyltryptamine (DMT).

Mechanism of Action

The exact mechanism of action of DPT is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. By binding to serotonin receptors, DPT can alter the activity of these receptors and produce psychedelic effects.
Biochemical and Physiological Effects:
DPT has been found to produce psychedelic effects similar to other tryptamine psychedelics. These effects include altered perception, changes in mood, and altered thinking. DPT has also been found to produce physical effects such as increased heart rate, dilated pupils, and increased blood pressure. The effects of DPT can last for several hours and can vary depending on the dose and individual.

Advantages and Limitations for Lab Experiments

DPT has been used for scientific research purposes to study the effects of psychedelics on the brain and potential therapeutic applications. One advantage of using DPT is that it is structurally similar to other tryptamine psychedelics and can be used to compare the effects of different compounds. However, one limitation of using DPT is that it is a psychoactive drug and can produce unpredictable effects. It is important to use caution when handling and administering DPT in lab experiments.

Future Directions

There are several future directions for research on DPT. One direction is to study the potential therapeutic applications of DPT and other tryptamine psychedelics. These compounds have shown promise in treating mental health conditions such as depression and anxiety. Another direction is to study the long-term effects of DPT on the brain and the potential risks associated with its use. Further research is needed to fully understand the effects of DPT and its potential applications.
Conclusion:
In conclusion, DPT is a psychoactive drug that has been used for scientific research purposes. It has been found to produce psychedelic effects similar to other tryptamine psychedelics. DPT has been used to study the effects of psychedelics on the brain and potential therapeutic applications. While there are advantages to using DPT in lab experiments, caution must be taken due to its psychoactive properties. Further research is needed to fully understand the effects of DPT and its potential applications.

Synthesis Methods

The synthesis of DPT involves the reaction of tryptamine with propionyl chloride and propylamine in the presence of a catalyst. The reaction yields DPT as a white crystalline powder. The purity of DPT can be improved by recrystallization.

Scientific Research Applications

DPT has been used for scientific research purposes to study its effects on the central nervous system. It has been found to have psychedelic properties and is similar to other tryptamine psychedelics such as 4,4-dimethoxy-7-phenyl-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazine and psilocybin. DPT has been used to study the effects of psychedelics on the brain and the potential therapeutic applications of these compounds.

properties

Product Name

4,4-dimethoxy-7-phenyl-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazine

Molecular Formula

C12H13N5O2

Molecular Weight

259.26 g/mol

IUPAC Name

4,4-dimethoxy-7-phenyl-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazine

InChI

InChI=1S/C12H13N5O2/c1-18-12(19-2)8-13-15-11-14-10(16-17(11)12)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,14,15,16)

InChI Key

WDWMYXOAANKJJG-UHFFFAOYSA-N

Isomeric SMILES

COC1(C=NN=C2N1NC(=N2)C3=CC=CC=C3)OC

SMILES

COC1(C=NN=C2N1NC(=N2)C3=CC=CC=C3)OC

Canonical SMILES

COC1(C=NN=C2N1NC(=N2)C3=CC=CC=C3)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.